6-Acetyl-2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-acetyl-2-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C24H30N4O5S2/c1-14-10-15(2)12-28(11-14)35(32,33)18-6-4-17(5-7-18)23(31)26-24-21(22(25)30)19-8-9-27(16(3)29)13-20(19)34-24/h4-7,14-15H,8-13H2,1-3H3,(H2,25,30)(H,26,31)
• InChI Key: WJONFCZTMQGVAE-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CN(CC4)C(=O)C)C(=O)N)C
• Molecular Formula: C24H30N4O5S2
• Molecular Weight: 518.7 g/mol
• CAS No.: 449770-01-8

Description

6-Acetyl-2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C24H30N4O5S2 and its molecular weight is 518.65. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds related to thieno[2,3-c]pyridine derivatives have been synthesized and evaluated for their antimicrobial properties. For instance, the synthesis of new pyridothienopyrimidines and pyridothienotriazines has demonstrated potential antimicrobial activities. These studies involve the preparation of compounds through reactions with various halocompounds and the evaluation of their in vitro antimicrobial activities against different microbial strains (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Anti-inflammatory and Biological Activity

Another area of application is the investigation of anti-inflammatory properties. Derivatives of tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine have been synthesized and their anti-inflammatory activities predicted through in silico methods. Such studies aim to identify promising compounds for further biological activity exploration (Chiriapkin et al., 2021).

Enzyme Inhibition

Compounds within this chemical family have also been evaluated for their enzyme inhibitory activity. For example, new pyridine-2,6-dicarboxamide derivatives containing sulfonamide groups have shown significant inhibitory activity against human carbonic anhydrase I and II, as well as acetylcholinesterase and butyrylcholinesterase, positioning them as potential candidates for further pharmacological studies (Stellenboom & Baykan, 2019).